3-[4-(4-fluorobenzoyl)-1-piperazinyl]-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: (4-fluorophenyl)-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H17FN6O/c19-15-4-2-14(3-5-15)18(26)24-12-10-23(11-13-24)16-6-7-17(22-21-16)25-9-1-8-20-25/h1-9H,10-13H2
• InChI Key: JDCCAGHLEMAERM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=CC=N3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H17FN6O
• Molecular Weight: 352.4 g/mol

Description

The compound “3-[4-(4-fluorobenzoyl)-1-piperazinyl]-6-(1H-pyrazol-1-yl)pyridazine” is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrazole ring, and a pyridazine ring. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the three heterocyclic rings (piperazine, pyrazole, and pyridazine) and the fluorobenzoyl group. These groups could potentially participate in a variety of chemical reactions and may also influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the fluorobenzoyl group. For example, the nitrogen atoms in the piperazine, pyrazole, and pyridazine rings could potentially act as nucleophiles in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the fluorobenzoyl group could affect its solubility, stability, and reactivity.

Scientific Research Applications

Antibacterial Activity

• . These compounds were evaluated for drug likeness and screened for antibacterial activity.

Antifungal Potential

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Cytotoxicity Studies

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Antiviral Properties

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Future Directions

Given the interesting structure of this compound, future research could explore its synthesis, properties, and potential applications. This could include investigating its reactivity, studying its physical and chemical properties, and testing its biological activity.

Mechanism of Action

Target of Action

It is known that piperazine derivatives, which are part of the f2318-0031 structure, have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-hiv-1, and mc4 receptor agonistic activity .

Mode of Action

Piperazine derivatives, including f2318-0031, are known to act as dopamine and serotonin antagonists and are used as antipsychotic drug substances . This suggests that F2318-0031 may interact with its targets by binding to dopamine and serotonin receptors, thereby inhibiting their activity.

Biochemical Pathways

Given the known activities of piperazine derivatives, it can be inferred that f2318-0031 may affect the dopaminergic and serotonergic pathways in the nervous system .

Pharmacokinetics

The synthesized compounds were evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) .

Result of Action

Given the known activities of piperazine derivatives, it can be inferred that f2318-0031 may have antipsychotic effects due to its potential antagonistic activity on dopamine and serotonin receptors .